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Compound of Interest

Compound Name: Ligurobustoside N

Cat. No.: B150326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of stock solutions of

Ligurobustoside N, a naturally occurring antioxidative glycoside isolated from the leaves of

Ligustrum robustum.[1] Accurate preparation of stock solutions is critical for ensuring the

reliability and reproducibility of experimental results.

Compound Information
Ligurobustoside N is a complex molecule with the chemical formula C35H46O18 and a

molecular weight of 754.7 g/mol .[2][3] Its biological activities, including antioxidant effects,

make it a compound of interest for further research.[1]

Table 1: Chemical Properties of Ligurobustoside N
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Property Value Source

Molecular Formula C35H46O18 [2][3]

Molecular Weight 754.7 g/mol [2][3]

Appearance Powder [2]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

[2]

Storage (Solid) Desiccate at -20°C [2]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol outlines the steps for preparing a 10 mM stock solution of Ligurobustoside N in

Dimethyl Sulfoxide (DMSO). This is a common starting concentration for many in vitro

experiments.

Materials:

Ligurobustoside N (solid powder)

Dimethyl Sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes (e.g., 1.5 mL or 2 mL)

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Water bath or heat block

Procedure:
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Determine the required mass of Ligurobustoside N:

The formula to calculate the mass required is: Mass (g) = Desired Concentration (M) x

Desired Volume (L) x Molecular Weight ( g/mol )

For a 10 mM (0.01 M) stock solution in 1 mL (0.001 L): Mass (mg) = 0.01 mol/L * 0.001 L *

754.7 g/mol * 1000 mg/g = 7.547 mg

Weighing Ligurobustoside N:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh out approximately 7.55 mg of Ligurobustoside N powder directly into the

tared tube. Record the exact weight.

Dissolving in DMSO:

Based on the actual weight of the Ligurobustoside N, calculate the precise volume of

DMSO needed to achieve a 10 mM concentration. Volume (mL) = [Mass (mg) / 754.7 (

g/mol )] / 0.01 (mmol/mL)

For example, if you weighed 7.60 mg: Volume (mL) = (7.60 mg / 754.7 g/mol ) / 0.01

mmol/mL = 1.007 mL or 1007 µL

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

Ligurobustoside N powder.

Ensuring Complete Dissolution:

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.

Visually inspect the solution to ensure there are no visible particles.

If the compound is difficult to dissolve, gentle warming in a 37°C water bath for a few

minutes can aid in dissolution.[4]

Storage of the Stock Solution:
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It is recommended to aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.[4]

Store the aliquots at -20°C or -80°C for long-term storage.[4][5] When stored at -20°C, it is

advisable to use the solution within one month; for storage at -80°C, the solution can be

used for up to six months.[4]

Workflow Diagram
The following diagram illustrates the key steps in the preparation of a Ligurobustoside N stock

solution.
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Caption: Workflow for preparing Ligurobustoside N stock solution.

Dilution to Working Concentrations
To prepare a working solution from the 10 mM stock, use the following dilution formula:

C1V1 = C2V2

Where:

C1 = Concentration of the stock solution (e.g., 10 mM)

V1 = Volume of the stock solution to be used

C2 = Desired final concentration of the working solution

V2 = Final volume of the working solution
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For example, to prepare 1 mL of a 100 µM working solution:

Rearrange the formula to solve for V1: V1 = (C2V2) / C1

Substitute the values: V1 = (100 µM * 1 mL) / 10,000 µM (10 mM) = 0.01 mL or 10 µL

Add 10 µL of the 10 mM Ligurobustoside N stock solution to 990 µL of the appropriate cell

culture medium or buffer to achieve a final volume of 1 mL and a final concentration of 100

µM.

Important Considerations:

Always use high-purity reagents and sterile techniques, especially when preparing solutions

for cell-based assays.

The final concentration of DMSO in the working solution should be kept low (typically <0.5%)

to avoid solvent-induced cytotoxicity.

It is good practice to prepare fresh working solutions from the frozen stock for each

experiment to ensure consistency.

Always refer to the specific product information sheet provided by the supplier for any

additional handling and storage recommendations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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